molecular formula C19H21ClN2OS B6269956 N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride CAS No. 2639413-99-1

N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride

Cat. No. B6269956
CAS RN: 2639413-99-1
M. Wt: 360.9
InChI Key:
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Description

The compound is a complex organic molecule, likely containing an amine group (NH2) and a benzothiophene group (a bicyclic compound with a benzene ring fused to a thiophene ring). The presence of these functional groups could give the compound certain chemical properties, such as reactivity with acids and bases, and potential bioactivity .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the benzothiophene and amine precursors, followed by their coupling. The exact synthesis route would depend on the specific reactivity of the precursors and the desired configuration of the final product .


Molecular Structure Analysis

The molecular structure of a compound like this could be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds present .


Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. For example, the amine group might react with acids to form ammonium salts, while the benzothiophene group might undergo electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its solubility, melting point, and stability, could be determined using various analytical techniques. For example, its solubility could be tested in different solvents, its melting point could be determined using a melting point apparatus, and its stability could be assessed by monitoring its decomposition over time under different conditions .

Mechanism of Action

If this compound has bioactivity, its mechanism of action would depend on its structure and the biological system it interacts with. For example, it might bind to a specific protein, altering its activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and bioactivity. It would be important to handle it with appropriate safety precautions, especially if it is bioactive or if it is reactive under certain conditions .

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. For example, if it is found to have bioactivity, it could be studied as a potential therapeutic agent .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride involves the reaction of 4-(1-aminoethyl)benzaldehyde with 6-methyl-1-benzothiophene-3-carboxylic acid to form the intermediate product, which is then reacted with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "6-methyl-1-benzothiophene-3-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1-aminoethyl)benzaldehyde is reacted with 6-methyl-1-benzothiophene-3-carboxylic acid in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate product N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide.", "Step 2: The intermediate product is then treated with hydrochloric acid to obtain the final product N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride as a hydrochloride salt.", "Overall reaction: 4-(1-aminoethyl)benzaldehyde + 6-methyl-1-benzothiophene-3-carboxylic acid + DCC → N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide → N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride" ] }

CAS RN

2639413-99-1

Molecular Formula

C19H21ClN2OS

Molecular Weight

360.9

Purity

93

Origin of Product

United States

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